N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N-[(3-methylphenyl)methyl]-6-oxo-1H-pyridine-2-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-16-7-5-8-17(13-16)14-24(15-18-9-3-4-11-20(18)27-2)22(26)19-10-6-12-21(25)23-19/h3-13H,14-15H2,1-2H3,(H,23,25)
• InChI Key: ZQXYFSCMFGOPHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN(CC2=CC=CC=C2OC)C(=O)C3=CC=CC(=O)N3
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide, also known as MBCO, is a synthetic compound that belongs to the dihydropyridine family. It has been studied for its potential applications in scientific research, particularly in the field of cardiovascular disease.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide is not fully understood, but it is believed to act as a calcium channel blocker. This means that it can block the entry of calcium ions into cells, which can help to reduce muscle contraction and promote relaxation of blood vessels.
Biochemical and Physiological Effects
N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide has been shown to have a number of biochemical and physiological effects, including vasodilation, antioxidant activity, and anti-inflammatory activity. It has also been shown to reduce blood pressure and improve endothelial function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide in lab experiments is its well-established synthesis method, which allows for consistent production of the compound. Additionally, N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide has been shown to have a relatively low toxicity profile, which makes it a safer alternative to other compounds that may be more toxic.
One limitation of using N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide is not fully understood, which can make it difficult to interpret the results of certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide. One area of interest is its potential applications in the treatment of cardiovascular disease, particularly hypertension. Additionally, N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide may have potential applications in the treatment of other conditions that are associated with oxidative stress and inflammation, such as neurodegenerative diseases and cancer. Further research is needed to fully understand the mechanisms of action of N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide and its potential applications in scientific research.

Scientific Research Applications

N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide has been studied for its potential applications in scientific research, particularly in the field of cardiovascular disease. It has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide has been shown to have antioxidant properties, which can help to protect against oxidative stress and inflammation.